Cas no 1046046-44-9 (4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 1046046-44-9
• MF: C₁₀H₇F₄N₃
• MW: 245.176295518875
• MDL: MFCD16323287
• CID: 3102974
• PubChem ID: 16765316
• Update Time: 2025-04-21

4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ylamine
• 4-(4-Fluoro-phenyl)-3-trifluoromethyl-1H-pyrazol-5-ylamine
• 4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
• EN300-742309
• F3379-0303
• CS-0307211
• 1046046-44-9
• Z385384150
• 4-(4-Fluoro-phenyl)-5-trifluoromethyl-1H-pyrazol-3-ylamine
• 1H-Pyrazol-5-amine, 4-(4-fluorophenyl)-3-(trifluoromethyl)-
• STK787119
• AKOS000276352
• WRB04644
• 4-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-amine
• SB30364
• SCHEMBL20837397

• MDL： MFCD16323287
• Inchi： 1S/C10H7F4N3/c11-6-3-1-5(2-4-6)7-8(10(12,13)14)16-17-9(7)15/h1-4H,(H3,15,16,17)
• InChI Key： TXXIFEKWBMRTQX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=NN1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 245.05760988Da
• Monoisotopic Mass: 245.05760988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų